Cas no 2229642-89-9 (2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid)

• Product Name: 2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid
• CAS No: 2229642-89-9
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6197836
• PubChem ID: 165794114
• Update Time: 2025-07-09

2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid
• EN300-1801858
• 2229642-89-9

• Inchi： 1S/C10H13NO4/c1-6(5-7-3-2-4-15-7)9(12)8(11)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)/b6-5+
• InChI Key： DKPLYJPOHMCEDL-AATRIKPKSA-N
• SMILES： OC(/C(/C)=C/C1=CC=CO1)C(C(=O)O)N

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 96.7Ų

Additional information on 2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid

2-Amino-5-(Furan-2-yl)-3-Hydroxy-4-Methylpent-4-enoic Acid (CAS No. 2229642-89-9): An Emerging Compound in Pharmaceutical Research

2-Amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid (CAS No. 2229642-89-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its intricate molecular framework, combines elements of amino acids, furan rings, and hydroxy groups, making it a promising candidate for various medicinal uses.

The chemical structure of 2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid is particularly noteworthy. The presence of the furan ring, a five-membered heterocyclic compound with an oxygen atom, imparts significant stability and reactivity to the molecule. Additionally, the amino and hydroxy functional groups contribute to its solubility and reactivity, making it an attractive target for drug development.

Recent studies have explored the potential of 2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties, which could be beneficial in managing conditions such as arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

Beyond its anti-inflammatory effects, 2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid has also shown promise in cancer research. Preliminary studies have indicated that this compound may have antiproliferative properties, potentially inhibiting the growth and spread of cancer cells. The exact mechanism by which it exerts these effects is still under investigation, but it is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its therapeutic potential, the synthesis and purification of 2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid have been optimized to ensure high yields and purity levels. Advanced synthetic methods, such as transition metal-catalyzed reactions and green chemistry approaches, have been employed to develop efficient and environmentally friendly processes for its production. These advancements not only enhance the availability of the compound for research purposes but also reduce the environmental impact associated with its synthesis.

The pharmacokinetic properties of 2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid have also been studied extensively. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound's ability to cross biological membranes and reach target tissues effectively is a significant advantage in drug development.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-amino-5-(furan-2-yl)-3-hydroxy-4-methylpent-4-enoic acid. Early results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-amino-5-(furan-2-y l)-3-hydroxy - 4 - methylpent - 4 - enoic acid (CAS No. 2229642 - 89 - 9) represents a significant advancement in pharmaceutical research. Its unique chemical structure, combined with its promising therapeutic potential in areas such as inflammation and cancer, positions it as a valuable candidate for further development. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound holds great promise for improving patient outcomes in various medical conditions.